Cas no 58451-94-8 (5-[(benzylamino)methyl]-2-methoxyphenol)

• Product Name: 5-[(benzylamino)methyl]-2-methoxyphenol
• CAS No: 58451-94-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 1610771
• PubChem ID: 2756610
• Update Time: 2025-08-03

5-[(benzylamino)methyl]-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-[(benzylamino)methyl]-2-methoxyphenol
• 5-(Benzylaminomethyl)-2-methoxyphenol
• N-(3-Hydroxy-4-methoxybenzyl)benzylamin
• KB-196109
• CTK7A7159
• AC1MBTYU
• 5-(benzylamino-methyl)-2-methoxy-phenol
• DTXSID20373440
• SB80973
• 58451-94-8
• AKOS000226072
• 5-((Benzylamino)methyl)-2-methoxyphenol
• 5-(benzylaminomethyl)-2-methoxyphenol, AldrichCPR

• MDL： MFCD03425006
• Inchi： 1S/C15H17NO2/c1-18-15-8-7-13(9-14(15)17)11-16-10-12-5-3-2-4-6-12/h2-9,16-17H,10-11H2,1H3
• InChI Key： DFYCFKUHDJHFMF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 3.08150

5-[(benzylamino)methyl]-2-methoxyphenol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-[(benzylamino)methyl]-2-methoxyphenol

Comprehensive Overview of 5-[(benzylamino)methyl]-2-methoxyphenol (CAS No. 58451-94-8): Properties, Applications, and Industry Insights

5-[(benzylamino)methyl]-2-methoxyphenol (CAS No. 58451-94-8) is a specialized organic compound with a unique molecular structure, combining a methoxyphenol backbone with a benzylamino functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and biologically active molecules. Its CAS number 58451-94-8 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains.

In recent years, the demand for 5-[(benzylamino)methyl]-2-methoxyphenol has surged, driven by its role in synthesizing antioxidant agents and anti-inflammatory compounds. Researchers are particularly interested in its structure-activity relationship (SAR), which may unlock novel therapeutic applications. The compound’s methoxy and phenolic hydroxyl groups contribute to its reactivity, making it a versatile intermediate in medicinal chemistry. Industry forums and SEO trends highlight queries like "synthesis of 58451-94-8" and "benzylamino derivatives uses," reflecting growing scientific and commercial interest.

From a technical perspective, 5-[(benzylamino)methyl]-2-methoxyphenol exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), a property leveraged in formulation development. Its stability under controlled conditions aligns with Good Manufacturing Practices (GMP), a key concern for pharmaceutical manufacturers. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, addressing stringent quality standards in API production.

Environmental and safety profiles of CAS No. 58451-94-8 are frequently discussed in regulatory compliance circles. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This aligns with broader ESG (Environmental, Social, and Governance) trends, where industries prioritize sustainable chemical practices. Search engine data reveals user inquiries like "Is 5-[(benzylamino)methyl]-2-methoxyphenol biodegradable?" underscoring public interest in green chemistry.

Innovation in catalysis and process optimization has further elevated the relevance of this compound. For instance, its incorporation into multicomponent reactions reduces synthetic steps, aligning with atom economy principles. Patent databases show increasing filings related to 58451-94-8 derivatives, particularly in neuroprotective and cardiovascular drug research. Such developments resonate with health-tech investors and biotech startups, who frequently search for "cutting-edge pharmacophores."

In conclusion, 5-[(benzylamino)methyl]-2-methoxyphenol (CAS No. 58451-94-8) represents a nexus of scientific innovation and industrial application. Its multifaceted utility—from drug design to material science—positions it as a compound of enduring value. As AI-driven drug discovery accelerates, the integration of such high-value intermediates into machine learning workflows will likely expand, answering the market’s call for precision chemistry solutions.